Cas no 898767-97-0 (7-(3-Iodophenyl)-7-oxoheptanenitrile)

• Product Name: 7-(3-Iodophenyl)-7-oxoheptanenitrile
• CAS No: 898767-97-0
• MF: C₁₃H₁₄INO
• MW: 327.16083574295
• MDL: MFCD02260584
• CID: 868404
• PubChem ID: 24723852
• Update Time: 2025-05-20

7-(3-Iodophenyl)-7-oxoheptanenitrile Chemical and Physical Properties

Names and Identifiers

• 7-(3-IODOPHENYL)-7-OXOHEPTANENITRILE
• Carbotinib malate
• AKOS016019596
• DTXSID90642251
• 898767-97-0
• MFCD02260584
• MS-21229
• 7-(3-Iodophenyl)-7-oxoheptanenitrile

• MDL： MFCD02260584
• Inchi： 1S/C13H14INO/c14-12-7-5-6-11(10-12)13(16)8-3-1-2-4-9-15/h5-7,10H,1-4,8H2
• InChI Key： SMYZZJPQTJZEGC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CCCCCC#N)=O

Computed Properties

• Exact Mass: 327.01200
• Monoisotopic Mass: 327.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.494
• Boiling Point: 447.1°C at 760 mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.574
• PSA: 40.86000
• LogP: 3.94798

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-(3-Iodophenyl)-7-oxoheptanenitrile

7-(3-Iodophenyl)-7-oxoheptanenitrile: A Comprehensive Overview

7-(3-Iodophenyl)-7-oxoheptanenitrile (CAS No: 898767-97-0) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an iodophenyl group and a nitrile functional group, exhibits intriguing chemical properties and potential applications in drug development and advanced materials. Recent studies have shed light on its synthesis, reactivity, and potential uses, making it a subject of interest for researchers worldwide.

The molecular structure of 7-(3-Iodophenyl)-7-oxoheptanenitrile is defined by a seven-carbon chain with a ketone group at the seventh position and a nitrile group at the terminal end. The presence of the 3-iodophenyl group introduces unique electronic and steric effects, which influence the compound's reactivity and stability. This structure makes it a valuable building block in organic synthesis, particularly in the construction of complex molecules with specific functional groups.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-(3-Iodophenyl)-7-oxoheptanenitrile through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the product. These methods not only enhance the yield but also ensure high purity, making this compound more accessible for research and industrial applications.

The chemical properties of 7-(3-Iodophenyl)-7-oxoheptanenitrile are heavily influenced by its functional groups. The nitrile group imparts nucleophilic character, while the ketone group introduces electrophilic reactivity. This combination makes the compound versatile in reactions such as nucleophilic additions, reductions, and cyclizations. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases.

In terms of applications, 7-(3-Iodophenyl)-7-oxoheptanenitrile has shown promise in the field of medicinal chemistry. Its ability to participate in complex molecular assemblies makes it a valuable precursor for designing drugs targeting specific biological pathways. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in cancer progression. These studies highlight its role as a lead compound in drug discovery efforts.

Moreover, the compound's electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. The presence of the iodine atom enhances its electron-withdrawing effects, which can be exploited to tune the electronic characteristics of materials for applications in electronics and optoelectronics.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 7-(3-Iodophenyl)-7-oxoheptanenitrile is crucial for ensuring its safe handling and disposal. Recent eco-toxicological studies have provided insights into its biodegradation potential under various conditions, offering guidelines for its responsible use in industrial settings.

In conclusion, 7-(3-Iodophenyl)-7-oxoheptanenitrile (CAS No: 898767-97-0) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, versatile reactivity, and potential applications continue to drive research efforts aimed at unlocking its full potential. As new findings emerge, this compound is poised to play an increasingly important role in advancing both academic research and industrial innovation.